Cas no 63452-69-7 (1-Iodo-4-methoxy-2-methylbenzene)

1-Iodo-4-methoxy-2-methylbenzene is a halogenated aromatic compound featuring an iodine substituent at the 1-position, a methoxy group at the 4-position, and a methyl group at the 2-position of the benzene ring. This structure renders it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura and Ullmann-type couplings, where the iodine moiety acts as a reactive site. The methoxy and methyl groups contribute to its electron-rich nature, enhancing its utility in electrophilic substitution reactions. Its well-defined reactivity and stability under controlled conditions make it suitable for pharmaceutical and fine chemical applications, where precise functionalization is required.
1-Iodo-4-methoxy-2-methylbenzene structure
63452-69-7 structure
Product Name:1-Iodo-4-methoxy-2-methylbenzene
CAS No:63452-69-7
MF:C8H9IO
MW:248.060934782028
MDL:MFCD11101045
CID:426355
PubChem ID:13140160
Update Time:2025-06-06

1-Iodo-4-methoxy-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-iodo-4-methoxy-2-methyl-
    • 1-iodo-4-methoxy-2-methylbenzene
    • 2-methyl-4-methoxyiodobenzene
    • 4-iodo-3-methyl-anisole
    • 4-Jod-3-methyl-anisol
    • 4-methoxy-2-methyliodobenzene
    • 6-Jod-3-methoxy-toluol
    • Benzene,1-iodo-4-methoxy-2-methyl
    • Methyl-(4-jod-3-methyl-phenyl)-aether
    • 4-iodo-3-methylanisole
    • DTXSID80521147
    • F73499
    • 1-iodo-4-methoxy-2-methyl-benzene
    • AKOS017562138
    • FT-0703736
    • EN300-140939
    • SCHEMBL3545988
    • MFCD11101045
    • Z1269244593
    • CS-0190644
    • QFUGOWDTHUONFO-UHFFFAOYSA-N
    • 63452-69-7
    • HS-5316
    • DB-291448
    • 1-Iodo-4-methoxy-2-methylbenzene
    • MDL: MFCD11101045
    • Inchi: 1S/C8H9IO/c1-6-5-7(10-2)3-4-8(6)9/h3-5H,1-2H3
    • InChI Key: QFUGOWDTHUONFO-UHFFFAOYSA-N
    • SMILES: IC1=CC=C(C=C1C)OC

Computed Properties

  • Exact Mass: 247.97000
  • Monoisotopic Mass: 247.96981g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23000
  • LogP: 2.60820

1-Iodo-4-methoxy-2-methylbenzene Customs Data

  • HS CODE:2909309090
  • Customs Data:

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Iodo-4-methoxy-2-methylbenzene Pricemore >>

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eNovation Chemicals LLC
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Enamine
EN300-140939-0.25g
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Enamine
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1-Iodo-4-methoxy-2-methylbenzene Production Method

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